![molecular formula C15H21NO4 B1334209 3-[Benzyl(tert-butoxycarbonyl)amino]propanoic acid CAS No. 289889-03-8](/img/structure/B1334209.png)
3-[Benzyl(tert-butoxycarbonyl)amino]propanoic acid
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Overview
Description
3-[Benzyl(tert-butoxycarbonyl)amino]propanoic acid, commonly referred to as BtBAP, is an organo-metallic compound with a variety of uses in synthetic organic chemistry. It is a versatile reagent for the synthesis of various organic compounds and has been used in a range of scientific and industrial applications. BtBAP is a colorless, water-soluble, low-toxicity compound that is relatively easy to prepare and store.
Scientific Research Applications
Synthesis and Antimicrobial Activity
3-[Benzyl(tert-butoxycarbonyl)amino]propanoic acid is used in the synthesis of various compounds. Pund et al. (2020) demonstrated its use in creating 2,5-disubstituted-1,3,4-thiadiazole derivatives, which exhibited significant antimicrobial activities against various microorganisms (Pund et al., 2020).
Enantioselective Synthesis
Koseki et al. (2011) utilized this compound for the efficient synthesis of benzyl 2-(S)-[(tert-butoxycarbonyl)amino]-ω-iodoalkanoates from natural or protected L-amino acids, highlighting its role in stereoselective synthesis (Koseki et al., 2011).
Crystal Structure Studies
Jankowska et al. (2002) studied the crystal structure of a related compound, O-Benzyl-N-tert-butoxycarbonyl-N-methyl-L-tyrosine, to examine the role of N-methylation in peptide conformation, illustrating the compound's utility in structural biology (Jankowska et al., 2002).
Catalysis in Chemical Synthesis
Heydari et al. (2007) reported the use of this compound in N-tert-butoxycarbonylation of amines using H3PW12O40 as a heterogeneous and recyclable catalyst, demonstrating its role in enhancing chemical reactions (Heydari et al., 2007).
Enantioselective Synthesis of Amino Acid Derivatives
Arvanitis et al. (1998) employed this compound in the enantioselective synthesis of 2-substituted 3-aminopropanoic acid derivatives, which are β-analogues of aromatic amino acids (Arvanitis et al., 1998).
Preparation of Neuroexcitant Analogues
Pajouhesh et al. (2000) described the synthesis of both enantiomers of 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid, an analogue of a neuroexcitant, using a glycine derivative of this compound (Pajouhesh et al., 2000).
Large-Scale Synthesis of Pyrrolidine Derivatives
Yoshida et al. (1996) used this compound in a large-scale synthesis of (3S,4S)-3-(tert-Butoxycarbonyl)amino-4-methylpyrrolidine from L-aspartic acid, showing its scalability in producing complex molecules (Yoshida et al., 1996).
Asymmetric Hydrogenation in Pharmaceutical Synthesis
Kubryk and Hansen (2006) synthesized (3R)-3-[N-(tert-Butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoic acid through asymmetric hydrogenation, indicating its potential in pharmaceutical chemistry (Kubryk & Hansen, 2006).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of peptidic v1a receptor agonists , suggesting potential interaction with peptide receptors.
Mode of Action
Benzylic compounds are known to undergo reactions such as free radical bromination and nucleophilic substitution . The tert-butoxycarbonyl (Boc) group is a common protecting group in organic synthesis, particularly in the synthesis of peptides .
Biochemical Pathways
It’s worth noting that similar compounds have been used in the synthesis of inhibitors for hcv protease and glucosamine synthase , suggesting potential involvement in viral replication and amino sugar biosynthesis pathways.
Result of Action
Given its potential use in peptide synthesis , it may influence protein function and cellular signaling pathways.
Action Environment
The action, efficacy, and stability of 3-[Benzyl(tert-butoxycarbonyl)amino]propanoic acid can be influenced by various environmental factors. These may include pH, temperature, presence of other chemicals, and specific conditions within the biological system . .
properties
IUPAC Name |
3-[benzyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO4/c1-15(2,3)20-14(19)16(10-9-13(17)18)11-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYHPOBHBBHWAIW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CCC(=O)O)CC1=CC=CC=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30375435 |
Source
|
Record name | 3-[Benzyl(tert-butoxycarbonyl)amino]propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30375435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
289889-03-8 |
Source
|
Record name | 3-[Benzyl(tert-butoxycarbonyl)amino]propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30375435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(Benzyl(tert-butoxycarbonyl)amino)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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